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Compound of Interest

Compound Name: 2-Nitropentane

Cat. No.: B3052827

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 2-
Nitropentane (CsH11:NOz2), a secondary nitroalkane. The information presented herein is
essential for the identification, characterization, and quality control of this compound in
research and development settings. This document details its mass spectrometry, infrared
spectroscopy, and nuclear magnetic resonance spectroscopy profiles, including detailed
experimental protocols and data interpretation.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 2-Nitropentane.

Table 1: Mass Spectrometry Data

Parameter Value Reference
Molecular Formula CsH11NO:2 [11[2]
Molecular Weight 117.15 g/mol [1]

Major Mass Peaks (m/z) 43 (Base Peak), 71, 41 [1]

Table 2: Infrared (IR) Spectroscopy Data
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Vibration Type Wavenumber Range (cm~?) Intensity
N-O Asymmetric Stretch 1550 - 1475 Strong
N-O Symmetric Stretch 1360 - 1290 Strong
C-H Stretch (alkane) 2960 - 2870 Strong
C-H Bend (alkane) 1465 - 1370 Medium

Table 3: Predicted *H Nuclear Magnetic Resonance

(NMR) Data

Disclaimer: The following *H NMR data is predicted using standard simulation software and has

not been experimentally verified. Actual experimental values may vary.

Chemical Shift (o,

Coupling Constant

Proton Assignment Multiplicity

ppm) (3, Hz)
-CH(NO2)- ~4.4-46 Sextet ~6.5
-CH2-CH(NO2)- ~1.8-2.0 Multiplet
-CHz2-CHs ~13-15 Sextet ~7.4
-CH(NO2)-CHs ~15-1.6 Doublet ~ 6.8
-CHz2-CHs ~09-1.0 Triplet ~7.4

Table 4: Predicted **C Nuclear Magnetic Resonance

(NMR) Data

Disclaimer: The following 13C NMR data is predicted using standard simulation software and

has not been experimentally verified. Actual experimental values may vary.
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Carbon Assignment Chemical Shift (6, ppm)
-CH(NO2)- ~85-90
-CH2-CH(NO2)- ~30-35
-CH2-CHs ~18-22
-CH(NO2)-CHs ~15-20
-CH2-CHs ~13-15

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data
presented.

Mass Spectrometry (GC-MS)

¢ Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is utilized.

o Sample Preparation: A dilute solution of 2-Nitropentane in a volatile organic solvent (e.g.,
dichloromethane or ethyl acetate) is prepared.

e Gas Chromatography (GC) Method:

[¢]

Injector: Split/splitless injector, typically in split mode with a high split ratio.
o Injector Temperature: 250 °C.

o Column: A non-polar capillary column (e.g., 5% phenyl methylpolysiloxane) of 30 m length,
0.25 mm internal diameter, and 0.25 pm film thickness.

o Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o Oven Temperature Program: Initial temperature of 50 °C held for 2 minutes, then ramped
at 10 °C/min to 250 °C and held for 5 minutes.

e Mass Spectrometry (MS) Method:
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[e]

lonization Mode: Electron lonization (El) at 70 eV.

o

Mass Analyzer: Quadrupole.

[¢]

Scan Range: m/z 35 - 200.

[¢]

lon Source Temperature: 230 °C.

[e]

Interface Temperature: 280 °C.

Infrared (IR) Spectroscopy

e Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

o Sample Preparation: As a liquid, 2-Nitropentane can be analyzed neat. A thin film of the
neat liquid is placed between two potassium bromide (KBr) or sodium chloride (NacCl) salt
plates.

o Data Acquisition:

o

Spectral Range: 4000 - 400 cm™1,

Resolution: 4 cm~1.

[¢]

[¢]

Number of Scans: 16 to 32 scans are co-added to improve the signal-to-noise ratio.

[e]

Background: A background spectrum of the clean salt plates is recorded and automatically
subtracted from the sample spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

« Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

o Sample Preparation: Approximately 5-10 mg of 2-Nitropentane is dissolved in ~0.6 mL of a
deuterated solvent (e.g., chloroform-d, CDCIs) in a 5 mm NMR tube. A small amount of
tetramethylsilane (TMS) may be added as an internal standard (& 0.00 ppm).

e 'H NMR Acquisition:
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[e]

Pulse Sequence: A standard single-pulse experiment.

o

Spectral Width: A spectral width of approximately 12 ppm is used.

[¢]

Acquisition Time: ~2-3 seconds.

[¢]

Relaxation Delay: 1-2 seconds.

o Number of Scans: 8 to 16 scans.

e 13C NMR Acquisition:

o Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30).

o

Spectral Width: A spectral width of approximately 220 ppm.

[¢]

Acquisition Time: ~1-2 seconds.

[e]

Relaxation Delay: 2 seconds.

[e]

Number of Scans: 1024 or more scans may be required to achieve an adequate signal-to-
noise ratio.

Visualizations
The following diagrams illustrate key spectroscopic pathways and workflows.

Figure 1: Proposed mass fragmentation pathway of 2-Nitropentane.
Figure 2: General workflow for the spectroscopic analysis of 2-Nitropentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of 2-Nitropentane: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3052827#spectroscopic-data-of-2-nitropentane-nmr-
ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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